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Phase Il Clinical Trial Results Summary

Trial Aspect Results & Details

Clinical Trial Identifier Phase Il Trial (NCT00773344 may be relevant, based on one of
the sources) [1]

Patient Population HER2-positive metastatic breast cancer, progressed on prior
trastuzumab [2]

Treatment Regimen Tanespimycin (450 mg/m2 IV weekly) + Trastuzumab (standard
dose) [2]

Primary Endpoint Response rate by RECIST criteria [2]

Overall Response Rate (ORR) 22% [2]

Clinical Benefit Rate (CBR) 59% (Complete Response + Partial Response + Stable Disease)
[2]

Median Progression-Free 6 months (95% CI: 4-9) [2]

Survival (PFS)
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Trial Aspect Results & Details

Median Overall Survival (OS) 17 months (95% CI: 16-28) [2]
Common Toxicities (Largely Diarrhea, fatigue, nausea, headache [2]
Grade 1)

Experimental Protocol & Mechanistic Rationale

The trial was based on a strong mechanistic rationale. HER? is a client protein of HSP90, meaning it relies
on HSP90 for its stability and function [2]. Tanespimycin is an HSP90 inhibitor that binds to HSP90 and
disrupts its chaperone function, leading to the proteasomal degradation of client proteins like HER2 [2] [3]
[4]. In patients whose cancer had progressed on trastuzumab, adding tanespimycin offered a way to target

the HER2 pathway by degrading the oncoprotein itself.

The diagram below illustrates this mechanism of action and the trial's core findings.
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Context in HSP90 Inhibitor Development

While the phase II results for tanespimycin were positive, it is important to note the broader context of

HSP90 inhibitor development:

¢ Challenges of Monotherapy: HSP90 inhibitors, including tanespimycin, have generally faced
challenges in clinical translation as single agents, including suboptimal efficacy, dose-limiting toxicity,
and the emergence of resistance mechanisms [3].

¢ Promise of Combinations: Consequently, research has increasingly focused on combination
strategies. The positive results from the tanespimycin-trastuzumab trial exemplify this approach,
which aims to simultaneously block multiple cancer survival pathways [3].

¢ Next-Generation Inhibitors: Later-generation HSP90 inhibitors (e.g., ganetespib, luminespib) were
developed with improved pharmacological properties, though they still face clinical hurdles. The
exploration of HSP90 inhibitors in cancer therapy remains an active area of research, particularly in
rational combinations [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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